N'-[(E)-(1,3-diphenyl-1H-pyrazol-4-yl)methylidene]furan-2-carbohydrazide
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Overview
Description
N-[(1,3-diphenyl-4-pyrazolyl)methylideneamino]-2-furancarboxamide is a member of pyrazoles and a ring assembly.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Analgesic Activity : This compound has been synthesized and evaluated for analgesic activity using the “hot plate” method. It was obtained via decyclization of N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides under methanol action. The structure was confirmed through NMR spectroscopy, IR spectrometry, and elemental analysis (Igidov et al., 2022).
Antimicrobial Evaluation : The antimicrobial properties of related pyrazole integrated 1,3,4-oxadiazoles were investigated. These compounds were synthesized and characterized for their antimicrobial activity against various pathogens, showing promising results (Ningaiah et al., 2014).
Molecular Dynamic Simulations and Docking Studies : Vibrational spectroscopic investigations, molecular dynamic simulations, and molecular docking studies were conducted on a similar compound, N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide. These studies provided insights into its structure and potential applications in biological contexts (Pillai et al., 2017).
Biological and Pharmacological Research
Antibacterial Activity and DNA Gyrase B Inhibition : Schiff bases derived from similar compounds have been synthesized and evaluated for their antibacterial and anti-inflammatory activities. Molecular docking studies indicated their potential as DNA gyrase B inhibitors (Kate et al., 2018).
Synthesis of Nitrogen Heterocycles : This compound has been used in the synthesis of various nitrogen heterocycles. These reactions yielded a range of products with potential biological applications (Ramadan et al., 2019).
Applications in Material Science
- Luminescence Properties and Magnetism : Research on dinuclear lanthanide compounds, including those with a similar furan-2-carbohydrazide base, has demonstrated interesting luminescence properties and single-molecule magnet behavior. These findings have implications for materials science and nanotechnology applications (Guan et al., 2021).
Properties
Molecular Formula |
C21H16N4O2 |
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Molecular Weight |
356.4 g/mol |
IUPAC Name |
N-[(E)-(1,3-diphenylpyrazol-4-yl)methylideneamino]furan-2-carboxamide |
InChI |
InChI=1S/C21H16N4O2/c26-21(19-12-7-13-27-19)23-22-14-17-15-25(18-10-5-2-6-11-18)24-20(17)16-8-3-1-4-9-16/h1-15H,(H,23,26)/b22-14+ |
InChI Key |
PGMUYVZMPKMYNI-HYARGMPZSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NN(C=C2/C=N/NC(=O)C3=CC=CO3)C4=CC=CC=C4 |
SMILES |
C1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)C3=CC=CO3)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)C3=CC=CO3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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